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Compound of Interest

Compound Name: MSC2530818

Cat. No.: B609350

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of the potent and selective CDK8 inhibitor, MSC2530818.
This document provides immediate access to critical safety protocols, operational procedures,

and disposal plans to ensure a safe laboratory environment and promote best practices in
chemical handling.

Personal Protective Equipment (PPE)

While the Safety Data Sheet (SDS) for MSC2530818 does not classify the substance as
hazardous under the Globally Harmonized System (GHS), it is crucial to treat this potent
research compound with a high degree of caution.[1] All chemicals may pose unknown hazards
and should be handled using standard, rigorous safety protocols.[1] The following personal
protective equipment is mandatory when handling MSC2530818 in solid form or in solution.
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PPE Category Item

Specification

Eye/Face Protection Safety Goggles

Must be worn at all times to
protect against splashes or

airborne particles.

Hand Protection Chemical-resistant gloves

Nitrile or other appropriate
chemically resistant gloves
should be worn. Inspect gloves
for integrity before each use

and change them frequently.

Body Protection Laboratory Coat

A full-length laboratory coat
must be worn to protect skin

and clothing.

Respiratory Protection Use in a well-ventilated area

All handling of the solid
compound and preparation of
stock solutions should be
performed in a certified
chemical fume hood to avoid

inhalation of dust or aerosols.

Physicochemical and Potency Data

A summary of key quantitative data for MSC2530818 is provided below for easy reference.
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Property Value Source
Molecular Weight 340.81 g/mol [2][3]
CAS Number 1883423-59-3 [1][41[5]
ICso (CDK8) 2.6 nM [31[61[7]
ICso (pPSTAT1SER727 in

SW620 cells) gx2nM BIL7]
Solubility in DMSO ~15 mg/mL [4][5]
Solubility in Ethanol ~10 mg/mL [4]
Solubility in DMF ~30 mg/mL [4115]
Storage Temperature -20°C [4]

Experimental Protocols
Safe Handling and Stock Solution Preparation

Adherence to the following step-by-step protocol is essential for the safe handling of
MSC2530818 and the preparation of stock solutions.

o Preparation: Before handling the compound, ensure you are in a designated work area, such
as a chemical fume hood. Have all necessary equipment, including PPE, microbalance,
vials, and solvents, readily available.

» Weighing the Compound:
o Tare a clean, dry microcentrifuge tube or vial on a calibrated analytical balance.
o Carefully add the desired amount of solid MSC2530818 to the container.
o Record the exact weight.

» Preparing a Stock Solution (Example: 10 mM in DMSO):

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/pdf/Navigating_the_Disposal_of_LY3007113_A_Guide_for_Laboratory_Professionals.pdf
https://www.selleckchem.com/products/msc2530818.html
https://cdn.caymanchem.com/cdn/msds/29669m.pdf
https://cdn.caymanchem.com/cdn/insert/29669.pdf
https://www.caymanchem.com/product/29669/msc2530818
https://www.selleckchem.com/products/msc2530818.html
http://www.probechem.com/products_MSC2530818.html
https://www.medchemexpress.com/MSC2530818.html
https://www.selleckchem.com/products/msc2530818.html
https://www.medchemexpress.com/MSC2530818.html
https://cdn.caymanchem.com/cdn/insert/29669.pdf
https://www.caymanchem.com/product/29669/msc2530818
https://cdn.caymanchem.com/cdn/insert/29669.pdf
https://cdn.caymanchem.com/cdn/insert/29669.pdf
https://www.caymanchem.com/product/29669/msc2530818
https://cdn.caymanchem.com/cdn/insert/29669.pdf
https://www.benchchem.com/product/b609350?utm_src=pdf-body
https://www.benchchem.com/product/b609350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Based on the molecular weight (340.81 g/mol ), calculate the volume of DMSO required to
achieve a 10 mM concentration. For example, for 1 mg of MSC2530818, you would add
293.4 puL of DMSO.

o Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial
containing the solid compound.

o Cap the vial securely and vortex gently until the solid is completely dissolved. Visually
inspect the solution to ensure there are no particulates.

o Storage of Stock Solution:

o Clearly label the vial with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C for long-term use. For short-term storage, 4°C is
acceptable for a limited period. Avoid repeated freeze-thaw cycles.

Disposal Plan

Proper disposal of MSC2530818 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance. As specific disposal instructions are not
provided in the SDS, the following general procedures for hazardous laboratory chemical waste
should be followed. Always consult with your institution's Environmental Health and Safety
(EHS) department for specific local guidelines.[2]

o Waste Segregation:

o Solid Waste: Unused solid MSC2530818 should be collected in a designated, clearly
labeled hazardous waste container.

o Liquid Waste: Unused or waste solutions of MSC2530818 should be collected in a
separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with
other waste streams unless explicitly permitted by your EHS department.[2]

o Contaminated Labware: Disposable items such as pipette tips, tubes, and gloves that
have come into contact with MSC2530818 should be collected in a designated hazardous
solid waste container.
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» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the chemical
name "MSC2530818," and any other information required by your institution.

o Storage: Store waste containers in a designated, secure, and well-ventilated satellite
accumulation area, away from incompatible materials.

» Disposal Request: Once a waste container is full or reaches its accumulation time limit,
submit a waste pickup request to your institution's EHS department for proper disposal by
trained professionals.[2] Do not dispose of MSC2530818 down the drain.[8]

Workflow for Handling MSC2530818

The following diagram illustrates the logical workflow for the safe handling of MSC2530818,
from receipt of the compound to its final disposal.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b609350?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_LY3007113_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b609350?utm_src=pdf-body
https://risk.byu.edu/procedures-for-disposal-of-unwanted-laboratory-material-ulm
https://www.benchchem.com/product/b609350?utm_src=pdf-body
https://www.benchchem.com/product/b609350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Receiving and Inventory

:

Storage at -20°C

:

Don Personal Protective Equipment (PPE)

'

Handling in Chemical Fume Hood

Weighing Solid Compound

Preparation of Stock Solution

Spillage/unused solid

Excess solution Use in Experiment

Experimental Contaminated disposa

Liquid Waste Collection Solid Waste Collection
(Unused solutions) (Unused compound, contaminated labware)

EHS Hazardous Waste Disposal

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b609350?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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